Cas no 2229488-51-9 (tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate
• CAS No: 2229488-51-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6415745
• PubChem ID: 165696846
• Update Time: 2025-06-13

tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate
• EN300-1893795
• 2229488-51-9
• tert-butyl N-methyl-N-[1-(2-methylpyridin-4-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C14H20N2O3/c1-10-8-11(6-7-15-10)12(9-17)16(5)13(18)19-14(2,3)4/h6-9,12H,1-5H3
• InChI Key： AMYMSEITACCHSH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CN=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2229488-51-9)

The compound tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2229488-51-9) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a tert-butyl carbamate group and a 2-methylpyridin-4-yl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and its relevance to modern medicinal chemistry trends.

In recent years, the demand for N-methyl carbamate derivatives has surged, driven by their utility in designing protease inhibitors and kinase modulators. The 2-oxoethyl segment in this compound further enhances its reactivity, enabling versatile functionalization. This aligns with current AI-driven drug discovery trends, where such intermediates are used to accelerate virtual screening and lead optimization. Searches for "carbamate building blocks" and "pyridine-based synthons" have spiked, reflecting the growing interest in this chemical space.

The tert-butyl protecting group in CAS 2229488-51-9 offers stability during synthetic transformations, a feature highly valued in peptide synthesis and small-molecule libraries. Analytical techniques like HPLC and LC-MS are commonly employed to characterize this compound, as evidenced by frequent searches for "carbamate purity analysis." Its compatibility with green chemistry principles—such as solvent-free reactions—also resonates with sustainability-focused research agendas.

Beyond pharmaceuticals, tert-butyl N-methyl-N-1-(2-methylpyridin-4-yl)-2-oxoethylcarbamate is explored in material science, particularly in polymer crosslinking. Its bifunctional nature allows it to act as a linker in smart materials, a topic gaining traction in academic forums. Queries like "pyridine monomers for polymers" highlight this intersection. The compound’s CAS registry number (2229488-51-9) is often used in patent literature, underscoring its industrial relevance.

In conclusion, CAS 2229488-51-9 exemplifies the synergy between structural complexity and functional adaptability. Its applications span drug development, catalysis, and advanced materials, making it a cornerstone in contemporary organic synthesis. As research evolves, this compound will likely remain pivotal in addressing challenges like selective functionalization and scalable production—topics dominating scientific discourse today.